Cas no 2172273-26-4 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid
• CAS No: 2172273-26-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6102726
• PubChem ID: 165459575
• Update Time: 2025-06-07

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid
• EN300-1560992
• 2172273-26-4
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(12-13-23(29)27-16-26(2,3)14-24(30)31)28-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： IRFLAHLJSISFCV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid

Professional Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic Acid (CAS No. 2172273-26-4)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid, identified by its CAS number 2172273-26-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a unique amino acid derivative structure. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex biomolecules, particularly in the development of novel therapeutic agents.

The molecular structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid consists of a pentanamido backbone with a 3,3-dimethylbutanoic side chain, further modified by an Fmoc group attached to the amino functionality. This configuration not only imparts specific chemical properties but also opens up diverse possibilities for further chemical modifications. The fluorenylmethoxycarbonyl group is particularly significant as it serves as an effective protecting group for amino acids during peptide synthesis, ensuring selectivity and stability during various reaction conditions.

In recent years, there has been a surge in research focusing on the development of advanced peptide-based therapeutics due to their high specificity and efficacy. The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid plays a pivotal role in this context as it can be utilized to synthesize complex peptide chains with high fidelity. The Fmoc group allows for controlled deprotection steps, enabling researchers to build peptides segment by segment with minimal side reactions. This level of precision is crucial for developing biologics that can interact with biological targets in a highly specific manner.

The utility of this compound extends beyond peptide synthesis. Its structural features make it a promising candidate for exploring novel drug mechanisms. For instance, the dimethylbutanoic side chain can influence the solubility and metabolic stability of derivatives, making it an attractive scaffold for drug design. Additionally, the fluorenylmethoxycarbonyl group can be readily removed under mild conditions, facilitating the synthesis of modified peptides that may exhibit enhanced pharmacological properties.

Recent studies have highlighted the potential of incorporating fluorene-based moieties into pharmaceutical compounds due to their favorable photophysical properties and biocompatibility. The use of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid in these studies demonstrates its versatility as a building block for developing next-generation therapeutics. For example, researchers have explored its application in creating fluorescently labeled peptides for imaging applications, leveraging the inherent luminescence properties of the fluorene moiety. Such advancements not only enhance our understanding of biological processes but also pave the way for more effective diagnostic tools.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the protection of the amino group with an Fmoc moiety, followed by selective functionalization of the carboxylic acid and amide groups. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline these processes, making large-scale production more feasible. The growing interest in this compound underscores its importance as a key intermediate in modern drug discovery.

The pharmacological potential of derivatives derived from 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid is still being thoroughly investigated. Preliminary studies suggest that modifications to its structure could lead to compounds with improved bioavailability and target specificity. For instance, altering the dimethylbutanoic side chain might enhance binding affinity to certain enzymes or receptors, while maintaining solubility and metabolic stability. These findings are particularly exciting as they offer new avenues for addressing unmet medical needs.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3,3-dimethylbutanoic acid (CAS No. 2172273-26-4) represents a significant advancement in pharmaceutical chemistry and biotechnology. Its unique structural features and versatile applications make it an invaluable tool for researchers developing innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.